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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)ethanol

Cat. No.: B1369605 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides essential, immediate

safety and logistical information for 2-(Trifluoromethoxy)ethanol, including operational and

disposal plans, to ensure laboratory safety and build trust in our commitment to value beyond

the product itself.

Chemical Properties and Hazards
2-(Trifluoromethoxy)ethanol is a colorless, flammable liquid used as an organic synthesis

intermediate.[1][2] It is crucial to understand its associated hazards to ensure proper handling.

Property[3][4][5] Value

CAS Number 362631-84-3

Molecular Formula C₃H₅F₃O₂

Molecular Weight 130.07 g/mol

Appearance Colorless liquid

Density 1.334 g/mL at 25 °C

Boiling Point 59 °C

Flash Point 44.4 °C (111.9 °F)

Storage Temperature 2-8°C
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Hazard Statement[3][5][6][7] Description

H226 Flammable liquid and vapour.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

PPE Category[6][7] Specifications

Eye/Face Protection
Face shield and safety glasses meeting NIOSH

(US) or EN 166 (EU) standards.

Skin Protection

Handle with gloves that have been inspected

prior to use. Use proper glove removal

technique. Dispose of contaminated gloves after

use in accordance with applicable laws and

good laboratory practices. Wash and dry hands.

Impervious clothing, including flame retardant

antistatic protective clothing, is required.

Respiratory Protection

Use a full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387)

respirator cartridges as a backup to engineering

controls. If the respirator is the sole means of

protection, use a full-face supplied air respirator.

Respirators and components must be tested

and approved under appropriate government

standards such as NIOSH (US) or CEN (EU).
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Handling and Storage Protocol:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Grounding: Ground/bond container and receiving equipment to prevent static discharge.[7]

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Personal Protective Equipment: Before handling, don the required PPE as specified in the

table above.

Avoiding Contact: Avoid contact with skin and eyes.[6][7] Avoid inhalation of vapor or mist.[6]

[7]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6][7] No

smoking.[6][7]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[6][7] Containers

that have been opened must be carefully resealed and kept upright to prevent leakage.[6][7]

Store in a cool place at a recommended temperature of 2-8°C.[6][7] The substance is

moisture, air, and heat sensitive, and should be stored under nitrogen.[6][7]

Spill Response Protocol:

Evacuation: Evacuate personnel to safe areas.[6][7]

Ventilation: Ensure adequate ventilation.[6][7]

Ignition Sources: Remove all sources of ignition.[6][7]

Containment: Prevent further leakage or spillage if it is safe to do so.[6][7] Do not let the

product enter drains.[6][7]

Cleanup: Contain the spillage and then collect it with a non-combustible absorbent material

(e.g., sand, earth, diatomaceous earth, vermiculite).[6] Place the collected material in a

container for disposal according to local/national regulations.[6]

First Aid Protocol:
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Exposure Route First Aid Measures[6]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Disposal Plan
Waste material must be disposed of in accordance with the Directive on waste 2008/98/EC and

other national and local regulations.[6]

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[6][7] The material can be burned in a chemical incinerator equipped with an afterburner and

scrubber, but extra care should be taken during ignition as it is highly flammable.[7]

Containers: Do not mix with other waste.[6] Handle uncleaned containers as you would the

product itself.[6] Dispose of as unused product.[6][7]
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Workflow for Handling 2-(Trifluoromethoxy)ethanol
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Caption: A flowchart outlining the safe handling, use, and disposal of 2-
(Trifluoromethoxy)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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